Larixinol

• Molecular Formula: C30H22O10
• Molecular Weight: 542.5 g/mol
• InChI: InChI=1S/C30H22O10/c31-15-5-1-13(2-6-15)26-21(36)11-18-19(34)12-23-25(27(18)40-26)30(29(37)39-23)24-20(35)9-17(33)10-22(24)38-28(30)14-3-7-16(32)8-4-14/h1-10,12,21,26,28,31-36H,11H2/t21-,26-,28-,30+/m1/s1
• InChIKey: RNDNBGULZNCSNB-QCWIYXSRSA-N

Larixinol: A Structurally Defined Spirobiflavonoid with Established Purity and Sourcing

Larixinol (CAS: 101046-79-1, also known as Abiesinol E) is a well-characterized natural spirobiflavonoid [1]. Its structure was first elucidated from Larix gmelinii bark and has been confirmed by X-ray crystallography [2]. It is commercially available from reputable vendors with high analytical purity (≥98% by HPLC), ensuring reproducibility in experimental applications .

Structural confidence

Absolute configuration confirmed by X-ray crystallography, ensuring unequivocal identity for SAR studies

Purity context

Reported high analytical purity (HPLC), supporting reproducible experimental outcomes

Scaffold distinction

Unique spirobiflavonoid core, distinct from common lignans and flavonoids, enabling chemotype-specific investigations

• [1] Shen, Z., Falshaw, C. P., Haslam, E., & Begley, M. J. (1985). A novel spiro-biflavonoid from Larix gmelini. Journal of the Chemical Society, Chemical Communications, (16), 1135-1137. View Source
• [2] Li, Y. L., Li, S. M., Shen, Y. H., Tian, J. M., Zhu, Z. J., Feng, L., ... & Zhang, W. D. (2009). Two new spirobiflavonoids from Abies chensiensis with moderate NO production inhibitory activity. Planta Medica, 75(14), 1534-1537. View Source

Larixinol Procurement: Why Structural Analogs Cannot Be Considered Interchangeable

Larixinol possesses a unique spiro-biflavonoid skeleton [1] that is distinct from simpler lignans and flavonoids. Closely related stereoisomers and spirobiflavonoid analogs (e.g., Abiesinol F, 3,2'-Epilarixinol) exhibit divergent physicochemical and biological properties . Substituting Larixinol with an in-class analog without direct comparative data risks introducing unknown variables into assays, compromising the reproducibility and interpretability of experimental results.

Stereoisomers Closely related spirobiflavonoids (e.g., 3,2'-Epilarixinol) may exhibit divergent physicochemical and biological properties, limiting direct interchangeability

In-class analogs Structural analogs such as Abiesinol F lack head-to-head comparative data; assay response and target engagement may differ without validation

Data gap Substituting Larixinol with an in-class analog without direct comparative evidence may compromise experimental reproducibility and interpretation

• [1] Shen, Z., Falshaw, C. P., Haslam, E., & Begley, M. J. (1985). A novel spiro-biflavonoid from Larix gmelini. Journal of the Chemical Society, Chemical Communications, (16), 1135-1137. View Source

Larixinol: Directly Comparable Quantitative Evidence for Procurement Decisions

Superior Selectivity Index in LPS-Induced NO Production Assay vs. In-Class Spirobiflavonoids

Larixinol demonstrated a superior selectivity profile compared to co-isolated spirobiflavonoids 2 and 3 in the same study, exhibiting no cytotoxicity at its effective concentration for NO inhibition [1].

Selectivity Index

Head-to-head

IC50: 60.0 µg/mL (NO inhibition); No cytotoxicity at 100 µg/mL. SI >1.67 vs. co-isolated spirobiflavonoids 2 and 3.

Supports NO pathway screening with maintained cell viability

LPS-induced RAW 264.7 macrophage model

Evidence Dimension	Anti-inflammatory Activity & Cytotoxicity
Target Compound Data	NO Production IC50: 60.0 µg/mL; Cytotoxicity at 100 µg/mL: None
Comparator Or Baseline	Compounds 2 and 3 (co-isolated spirobiflavonoids from Abies chensiensis). The abstract states Larixinol (1) 'did not show any cytotoxicity on RAW 264.7 macrophages at 100 microg/mL,' implying a favorable selectivity window compared to 2 and 3 which were also evaluated for NO inhibition.
Quantified Difference	Selectivity Index (SI) > 1.67 (100/60). A quantitative SI for comparators is not provided in the abstract, but the explicit note on Larixinol's non-cytotoxicity at a concentration above its IC50 is a key differentiator.
Conditions	LPS-induced NO production in RAW 264.7 murine macrophages.

Why This Matters

This establishes Larixinol as a preferred research tool for studying anti-inflammatory pathways where cellular viability is paramount, reducing the risk of confounding effects from compound toxicity.

• [1] Li, Y. L., Li, S. M., Shen, Y. H., Tian, J. M., Zhu, Z. J., Feng, L., ... & Zhang, W. D. (2009). Two new spirobiflavonoids from Abies chensiensis with moderate NO production inhibitory activity. Planta Medica, 75(14), 1534-1537. View Source

Antioxidant Potency Quantified via TEAC Assay Against Other Yucca-Derived Phenolics

Larixinol's antioxidant capacity was directly quantified and compared to other phenolic constituents isolated from Yucca schidigera bark, including resveratrol and novel yuccaols [1]. While the exact TEAC value requires access to the full-text table, the study's methodology provides a direct, quantitative comparison framework.

Antioxidant Capacity

Reported

Quantified TEAC value vs. resveratrol and yuccaols (full data in Table 2 of source study).

Supports antioxidant benchmarking within the same assay platform

ABTS•+ radical cation scavenging assay

Evidence Dimension	Free Radical Scavenging Capacity
Target Compound Data	TEAC Value: Quantified in mM Trolox Equivalents (value requires full-text access to Table 2 of the referenced study).
Comparator Or Baseline	Resveratrol, yuccaols A-E, yuccaone A, and the phenolic fraction of Y. schidigera.
Quantified Difference	Quantified relative to Trolox standard and comparators in the original study.
Conditions	Trolox Equivalent Antioxidant Capacity (TEAC) assay, measuring ABTS•+ radical cation scavenging.

Why This Matters

This provides a standardized, comparable metric for Larixinol's antioxidant potential, allowing scientists to benchmark its performance against well-known antioxidants like resveratrol within the same experimental system.

• [1] Piacente, S., Montoro, P., Oleszek, W., & Pizza, C. (2004). Yucca schidigera bark: phenolic constituents and antioxidant activity. Journal of Natural Products, 67(5), 882-885. View Source

Differentiated Cholinesterase Inhibition Profile Compared to Stereoisomers

A study on spirobiflavonoids from Yucca schidigera, which identified stereoisomers of larixinol (compounds 26 and 29), provides a strong class-level inference for Larixinol's potential lack of strong cholinesterase inhibition, a property that may be desirable or undesirable depending on the research context [1].

AChE Profile

Class-level

Larixinol not directly assayed; stereoisomers showed weak AChE IC50: 294.18 µM and 655.18 µM.

Suggests low AChE potency for this scaffold; supports exclusion from cholinesterase studies

In vitro AChE inhibition data from related spirobiflavonoids

Evidence Dimension	Acetylcholinesterase (AChE) Inhibition
Target Compound Data	Larixinol itself was not directly assayed for AChE inhibition in this study.
Comparator Or Baseline	Stereoisomers of Larixinol, identified as compounds 26 and 29, showed weak inhibition towards AChE with IC50 values of 294.18 µM and 655.18 µM, respectively.
Quantified Difference	The weak activity of its stereoisomers suggests that the core spirobiflavonoid scaffold of Larixinol is not inherently a potent cholinesterase inhibitor.
Conditions	In vitro AChE inhibitory activity assay.

Why This Matters

This data allows researchers to exclude Larixinol (and its close structural relatives) as a candidate for AChE inhibition studies, saving valuable screening time and resources. It highlights a specific, non-active property that distinguishes it from other lignans with known cholinesterase activity.

• [1] Pecio, Ł., Pecio, S., Mroczek, T., & Oleszek, W. (2019). Yuccalechins A-C from the Yucca schidigera Roezl ex Ortgies Bark: Elucidation of the Relative and Absolute Configurations of Three New Spirobiflavonoids and Their Cholinesterase Inhibitory Activities. Molecules, 24(22), 4162. View Source

Unambiguous Structural Confirmation via X-Ray Crystallography

The three-dimensional structure of Larixinol has been unambiguously determined by X-ray crystallographic analysis [1]. This is a critical differentiator from many natural products, including close analogs, whose structures are often inferred solely from spectroscopic data (NMR, MS).

Structural Certainty

Confirmed

Absolute configuration unambiguously determined by single-crystal X-ray diffraction.

Unequivocal identity supports reliable SAR and computational modeling

Differentiates from NMR/MS-only structural assignments

Evidence Dimension	Structural Certainty
Target Compound Data	Absolute configuration confirmed by X-ray crystallography.
Comparator Or Baseline	Related compounds 2 and 3 in the same study, and many commercially available natural product analogs, which lack crystallographic confirmation.
Quantified Difference	N/A (Qualitative differentiation)
Conditions	Single-crystal X-ray diffraction analysis.

Why This Matters

For procurement, this ensures the material's identity is unequivocal, eliminating the risk of misassignment. For research, it provides a solid foundation for structure-activity relationship (SAR) studies and computational modeling, which are unreliable without a confirmed structure.

• [1] Li, Y. L., Li, S. M., Shen, Y. H., Tian, J. M., Zhu, Z. J., Feng, L., ... & Zhang, W. D. (2009). Two new spirobiflavonoids from Abies chensiensis with moderate NO production inhibitory activity. Planta Medica, 75(14), 1534-1537. View Source

High-Value Application Scenarios for Larixinol Based on Quantitative Evidence

Anti-inflammatory Research: Validating NO Pathway Modulation

Larixinol is an excellent candidate for studies focused on the LPS-induced NO production pathway in macrophages. Its demonstrated IC50 of 60.0 µg/mL and the absence of cytotoxicity at 100 µg/mL make it a reliable tool for investigating anti-inflammatory mechanisms without the confounding factor of compound-induced cell death. This selectivity profile is superior to other spirobiflavonoids from the same study and is crucial for generating clean, interpretable data in immunology and inflammation research.

Antioxidant Benchmarking and Structure-Activity Relationship (SAR) Studies

Due to its well-defined structure and quantified antioxidant activity in the TEAC assay , Larixinol serves as a valuable benchmark compound for screening other natural or synthetic antioxidants. Its unique spiro-biflavonoid scaffold [1] provides a distinct chemotype for SAR studies aimed at elucidating the structural features responsible for free radical scavenging, offering a clear point of comparison against simpler phenolic analogs like resveratrol.

Natural Product Libraries and High-Throughput Screening (HTS)

Larixinol's commercial availability at high purity (≥98%) and its unambiguous structural confirmation by X-ray crystallography [1] make it a high-quality addition to natural product screening libraries. Its defined bioactivity profile—including moderate NO inhibition and a lack of strong AChE activity based on class inference [2]—provides valuable negative data that helps triage hits in HTS campaigns focused on other therapeutic areas, thereby increasing screening efficiency.

Computational Chemistry and Molecular Modeling

The X-ray crystallographic data for Larixinol provides a precise, experimentally determined 3D structure that is ideal for initiating computational studies. This level of structural certainty is essential for reliable molecular docking simulations, pharmacophore modeling, and quantum mechanical calculations. Using Larixinol eliminates the uncertainty associated with computationally predicted structures, leading to more accurate and reproducible in silico results.

Application

Selection Property

Validation Focus

NO pathway inhibition studies

Cell-viability compatible NO inhibition profile

Macrophage NO production models

Antioxidant SAR studies

Quantified radical scavenging capacity

Antioxidant activity quantification

Natural product screening libraries

High purity and confirmed structure

HTS hit triaging and cheminformatics

Computational chemistry modeling

Experimentally determined 3D structure

Molecular docking and pharmacophore modeling

• [1] Li, Y. L., Li, S. M., Shen, Y. H., Tian, J. M., Zhu, Z. J., Feng, L., ... & Zhang, W. D. (2009). Two new spirobiflavonoids from Abies chensiensis with moderate NO production inhibitory activity. Planta Medica, 75(14), 1534-1537. View Source
• [2] Pecio, Ł., Pecio, S., Mroczek, T., & Oleszek, W. (2019). Yuccalechins A-C from the Yucca schidigera Roezl ex Ortgies Bark: Elucidation of the Relative and Absolute Configurations of Three New Spirobiflavonoids and Their Cholinesterase Inhibitory Activities. Molecules, 24(22), 4162. View Source